Copper carbonate Copper carbonate
Brand Name: Vulcanchem
CAS No.: 1184-64-1
VCID: VC20940453
InChI: InChI=1S/CH2O3.Cu/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
SMILES: C(=O)([O-])[O-].[Cu+2]
Molecular Formula: CuCO3
CCuO3
Molecular Weight: 123.55 g/mol

Copper carbonate

CAS No.: 1184-64-1

Cat. No.: VC20940453

Molecular Formula: CuCO3
CCuO3

Molecular Weight: 123.55 g/mol

* For research use only. Not for human or veterinary use.

Copper carbonate - 1184-64-1

CAS No. 1184-64-1
Molecular Formula CuCO3
CCuO3
Molecular Weight 123.55 g/mol
IUPAC Name copper;carbonate
Standard InChI InChI=1S/CH2O3.Cu/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
Standard InChI Key GEZOTWYUIKXWOA-UHFFFAOYSA-L
SMILES C(=O)([O-])[O-].[Cu+2]
Canonical SMILES C(=O)([O-])[O-].[Cu+2]

Chemical Identity and Structure

Copper(II) carbonate (CuCO₃) is an ionic solid consisting of copper(II) cations (Cu²⁺) and carbonate anions (CO₃²⁻) . At ambient temperatures, it exists as a salt but is rarely encountered because it's extremely unstable in the presence of water or moisture . In contrast, basic copper carbonate (Cu₂(OH)₂CO₃) contains both carbonate and hydroxide ions in addition to copper ions, making it more stable under ambient conditions .
The true neutral copper(II) carbonate (CuCO₃) was successfully synthesized only in 1973 by Hartmut Ehrhardt and colleagues, who obtained it as a gray powder with a monoclinic structure by heating basic copper carbonate under high pressure (2 GPa) and temperature (500°C) in a carbon dioxide atmosphere . This achievement resolved decades of uncertainty regarding whether the neutral form could exist at all.

Physical and Chemical Properties

The physical and chemical properties of copper carbonate compounds are summarized in the following table:

PropertyCopper(II) Carbonate (CuCO₃)Basic Copper Carbonate (Cu₂(OH)₂CO₃)
Chemical FormulaCuCO₃Cu₂(OH)₂CO₃
AppearanceGrey powderBlue-green solid
Molar Mass123.55 g/mol221.12 g/mol
Density4.0 g/cm³Varies
Melting Point200°C (decomposes)Decomposes before melting
Solubility in WaterReacts with waterInsoluble
Crystal StructureMonoclinicMonoclinic
Copper(II) carbonate is unstable and readily decomposes when exposed to water or moisture, which explains why it wasn't successfully synthesized until relatively recently . Basic copper carbonate occurs naturally as the minerals malachite (Cu₂(OH)₂CO₃) and azurite (Cu₃(OH)₂(CO₃)₂) .

Chemical Reactions

Both forms of copper carbonate undergo several characteristic reactions that are important for their applications and processing:

Thermal Decomposition

When heated, copper carbonate decomposes to form copper(II) oxide and carbon dioxide:
CuCO₃(s) → CuO(s) + CO₂(g)
Similarly, basic copper carbonate decomposes according to:
Cu₂(OH)₂CO₃(s) → 2CuO(s) + H₂O(g) + CO₂(g)
This thermal decomposition reaction was first studied systematically in 1794 by French chemist Joseph Louis Proust .

Acid Reactions

Copper carbonate reacts with acids to form the corresponding copper salt, water, and carbon dioxide:
CuCO₃(s) + 2HCl(aq) → CuCl₂(aq) + H₂O(l) + CO₂(g)
Basic copper carbonate undergoes similar acid reactions:
Cu₂(OH)₂CO₃(s) + 4HCl(aq) → 2CuCl₂(aq) + 3H₂O(l) + CO₂(g)

Complexation Reactions

Copper carbonate forms complexes with ammonia:
CuCO₃(s) + 4NH₃(aq) → Cu(NH₃)₄(s)

Synthesis and Production Methods

Industrial Production of Basic Copper Carbonate

Basic copper carbonate is typically prepared through precipitation reactions between copper salts and carbonate or bicarbonate solutions:

  • Using copper sulfate and sodium carbonate:
    2CuSO₄ + 2Na₂CO₃ + H₂O → Cu₂(OH)₂CO₃ + 2Na₂SO₄ + CO₂

  • Using copper sulfate and sodium bicarbonate:
    2CuSO₄ + 4NaHCO₃ → Cu₂(OH)₂CO₃ + 2Na₂SO₄ + 3CO₂ + H₂O

  • Using copper chloride:
    2CuCl₂ + 2Na₂CO₃ + H₂O → Cu₂(OH)₂CO₃ + 4NaCl + CO₂
    The industrial production process typically involves:

  • Preparing copper sulfate solution (8±0.2 Baume degrees)

  • Preparing sodium carbonate solution (9.5±0.2 Baume degrees)

  • Combining the solutions with stirring at temperatures above 60°C

  • Controlling pH to around 6-8 to precipitate copper

  • Filtering the precipitate

  • Drying (typically at 80°C) and grinding the product
    For high-purity production, advanced manufacturing techniques have been developed, including the use of microchannel reactors that allow better control of the precipitation process .

Synthesis of Neutral Copper(II) Carbonate

The synthesis of true copper(II) carbonate is challenging and requires specific conditions:
Hartmut Ehrhardt's method (1973) involved:

  • Heating basic copper carbonate in a carbon dioxide atmosphere (produced by decomposing silver oxalate)

  • Temperature of 500°C

  • Pressure of 2 GPa (approximately 20,000 atmospheres)

  • The resulting product was a gray powder with a monoclinic structure

Recent Innovations in Production

Recent advancements in copper carbonate production include:

  • Microchannel reactor technology:

    • Uses continuous flow to achieve better mixing of reactants

    • Produces high-purity basic copper carbonate with impurity content as low as 0.008% sulfate, 0.005% nitrate, and 0.01% iron

    • Results in narrower particle size distribution and better batch-to-batch consistency

  • Biotechnological approaches:

    • Synthesis using fungal carbonate-enriched biomass-free ureolytic culture supernatant

    • Produces copper carbonate nanoparticles with enhanced catalytic properties for environmental remediation

Applications

Agricultural and Environmental Applications

Copper carbonate has significant agricultural applications:

Industrial and Chemical Applications

The compound finds diverse industrial applications:

  • Serves as a catalyst in various chemical reactions, including vinyl acetate monomer production

  • Used in the production of copper-based catalysts for the petrochemical industry

  • Applied in electroplating processes

  • Used as a precursor for other copper compounds

  • Employed in the manufacturing of rayon, glue, and rubber products

Artistic and Pigment Applications

Copper carbonate has been used in art for millennia:

  • Provides vibrant blue and green pigments (historically known as verditer, green bice, or mountain green)

  • Used in the patination of bronze and copper sculptures and art utensils

  • Applied in the restoration and painting of historical buildings

  • Employed in the creation of gemstones from natural malachite and azurite

Emerging Research Applications

Recent research has explored novel applications:

  • Used in energy storage as a reversible conversion cathode in aqueous anion batteries

  • Applied in bioremediation of organic pollutants and toxic metals

  • Employed as a precursor in CO₂ reduction reactions, enabling direct conversion of carbonate ions to carbon monoxide

  • Investigated as a food additive with antimicrobial properties for extending food shelf life

Environmental and Toxicological Considerations

Environmental Impact

Copper carbonate can have significant environmental impacts, particularly in aquatic ecosystems:

OrganismParameterValue
Rainbow trout (Oncorhynchus mykiss)LC50/96h0.068-0.094 mg/L
Water flea (Daphnia magna)LC50/48h0.03-0.063 mg/L
These values indicate high toxicity to aquatic organisms . Studies show that copper pollution can exacerbate the effects of ocean acidification and warming on marine organisms . For example, copper exposure severely disrupts kelp meiospore development, affecting their life cycle more significantly than global climate drivers like ocean warming and acidification .
Free cupric ions are generally more toxic than organically complexed copper forms . The toxicity of copper in aquatic environments is often mitigated by naturally occurring organic compounds through complexation processes .

Toxicological Properties

Copper carbonate presents several health hazards:

  • Acute oral toxicity: LD50 (rat) = 1,385 mg/kg

  • Classified as harmful if swallowed or inhaled

  • Causes skin irritation and serious eye irritation

  • May affect the liver, kidneys, and blood system with prolonged exposure

  • Can cause respiratory tract irritation when inhaled as dust or fumes
    Symptoms of exposure include:

  • Skin contact: Irritation, contact dermatitis

  • Eye contact: Irritation, pain, blurred vision, inflammation, conjunctivitis

  • Ingestion: Nausea, vomiting, metallic taste, abdominal pain, diarrhea

  • Inhalation: Irritation of nose, throat, and upper respiratory tract, coughing, choking, and wheezing

Recent Research Developments

Catalytic Applications in CO₂ Reduction

Recent studies have investigated the role of copper carbonate in carbon dioxide reduction:

  • Copper carbonate hydroxide has been identified as a precursor for CO in CO₂ reduction reactions

  • A 2022 study using operando Raman spectroscopy revealed the formation of amorphous copper carbonate hydroxide layers that resemble the mineral malachite during CO₂ reduction

  • The carbonate ions in these malachite-like structures can be directly converted to carbon monoxide at low overpotential

  • This finding has implications for understanding the mechanism of CO₂ reduction and developing more efficient catalysts

Nanotechnology and Bioremediation

Advances in nanotechnology have led to innovative applications:

  • Researchers in 2021 demonstrated the synthesis of copper carbonate nanoparticles using fungal culture supernatant

  • These biogenic nanoparticles exhibited excellent catalytic properties in Fenton-like reactions for degrading organic dyes like methyl red

  • They efficiently removed toxic chromium(VI) from solution through both adsorption and reduction mechanisms

  • This approach represents a sustainable strategy for environmental remediation using biologically produced nanomaterials

Food Industry Innovations

The food industry is exploring new applications for copper compounds:

  • Recent market research indicates growing interest in copper-based food additives

  • Studies are investigating the antimicrobial properties of copper compounds for extending food shelf life

  • Copper carbonate is being explored for potential use in developing natural preservatives to reduce dependence on synthetic chemicals

  • This research is driven by consumer demand for more natural food additives and preservation methods

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